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The table below summarizes the key stability information and physical properties of BPIQ-I from technical

data sheets.

Property

Specification | Recommendation

Purity

Molecular Formula

Molecular Weight

Solid Form

Recommended Storage
(Powder)

Freezing Powder

Solubility (Stock Solution)

Stock Solution Stability

Recommended Stock
Handling

>95% by HPLC [1], 299.0% [2]

C16H12BrNs [1] [2] [3]

354.2 g/mol [1] [2] [3]

Off-white to crystalline solid [1] [3]

Protect from light. -20°C [1]. Packaging under inert gas is
recommended [1].

Ok to freeze [1]

5 mg/ml in DMSO [1]

Stable for up to 3 months at -20°C [1]. Up to 1 month at -20°C [2].

Following reconstitution, aliquot and freeze at -20°C. Avoid repeated
freeze-thaw cycles [1] [2].
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Experimental Protocol: Preparing and Using BPIQ-I
Stock Solutions

Here is a detailed methodology for creating a stock solution of BPIQ-I to ensure stability and experimental

consistency.

e Preparation

o Equipment & Reagents: Bring anhydrous DMSO to room temperature. Use a calibrated
microbalance, sterile volumetric tubes, and a sonicating water bath.

o Weighing: Weigh the desired amount of BPIQ-I powder. The datasheet suggests a stock
concentration of 5 mg/ml [1].

o Dissolution: Add the calculated volume of DMSO to the powder. Gently vortex the mixture until
the powder is fully dissolved. If necessary, briefly place the tube in a sonicating water bath for a
few minutes to aid dissolution.

o Aliquoting: Immediately upon complete dissolution, aliquot the stock solution into small, single-
use vials to minimize freeze-thaw cycles and exposure to ambient conditions [1] [2].

e Storage

o Store the aliquots at -20°C and protect from light [1].
o Clearly label all aliquots with the compound name, concentration, preparation date, and your
initials.
e Usage in Cell-Based Assays
o Thaw an aliquot on ice or at room temperature in the dark. Gently vortex before use.
o Dilute the stock solution into the appropriate cell culture medium to achieve the desired working
concentration. The final DMSO concentration in cell culture should typically not exceed 0.1% to

avoid cytotoxicity.
o Discard any unused solution from the thawed aliquot; do not re-freeze.

The following diagram illustrates the complete workflow for preparing and storing BPIQ-I stock solutions.
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Frequently Asked Questions (FAQs)

Q1: What is the shelf life of the BPIQ-I powder? The technical data sheet indicates a shelf life of up to 3
years when stored at -20°C, though one supplier notes a general shelf life of 1460 days (approximately 4
years) for the solid form [1] [3].

Q2: Can I use a solvent other than DMSO to prepare stock solutions? The product datasheets specify
DMSO as the solvent for preparing stock solutions at 5 mg/ml [1]. The stability profile in other solvents has

not been reported, so using DMSO is strongly recommended.

Q3: What is the primary mechanism of action of BPIQ-I? BPIQ-I is a cell-permeable, reversible, and
ATP-competitive inhibitor. It is highly potent and specific against the tyrosine kinase activity of the
epidermal growth factor receptor (EGFR), with a reported ICso of 25 pM [1] [3].

Q4: I see a discrepancy in purity between different sources. Which should I trust? Different
manufacturers may provide slightly different purity grades (e.g., 295% vs. >99.0%) [1] [2]. It is critical to
consult the Certificate of Analysis (CoA) for your specific lot number to know the exact purity and

analytical data for the material you are using [1] [2].

Troubleshooting Common Issues
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e Problem: Precipitate forms in stock solution after thawing.

o Solution: Warm the vial gently to room temperature and vortex thoroughly. If the precipitate
does not dissolve, briefly sonicate in a water bath. Before use, visually inspect the solution to
ensure it is clear and free of particles.

e Problem: Inconsistent biological activity in repeated experiments.

o Solution: This often results from degradation due to improper handling.
= Confirm that stock solutions are stored at -20°C or below and are not kept at room
temperature for extended periods.
= Avoid repeated freeze-thaw cycles. The practice of aliquoting is crucial to prevent this.
= Check the age of your stock solution. If it is older than the recommended 1-3 months,
prepare a fresh batch [1] [2].

e Problem: The inhibitor seems to lose efficacy in cell assays.

o Investigation Steps:

= Verify Storage Conditions: Ensure the powder and stock solutions have been protected
from light, as the compound may be light-sensitive [1].

= Check Dilution Calculations: Double-check the dilution scheme to ensure the final
concentration in your assay is correct.

= Confirm Solvent Tolerance: Ensure the final concentration of DMSO in your cell culture
media is consistent and non-cytotoxic (usually <0.1%).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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